Cas no 1416713-12-6 (3-Bromo-6-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-bpyridine)

• Product Name: 3-Bromo-6-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-bpyridine
• CAS No: 1416713-12-6
• MF: C₁₁H₁₁BrClN₃O
• MW: 316.581540346146
• MDL: MFCD22689830
• CID: 4782194
• Update Time: 2023-11-22

3-Bromo-6-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine
• 3-Bromo-6-chloro-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-bpyridine

• MDL： MFCD22689830
• Inchi： 1S/C11H11BrClN3O/c12-10-7-4-5-8(13)14-11(7)16(15-10)9-3-1-2-6-17-9/h4-5,9H,1-3,6H2
• InChI Key： QIBQDYNGDVBVOB-UHFFFAOYSA-N
• SMILES： BrC1C2=CC=C(N=C2N(C2CCCCO2)N=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: 3.6
• Topological Polar Surface Area: 39.9